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Compound of Interest

Compound Name: Diosbulbin L

Cat. No.: B1151918

An In-depth Review for Researchers, Scientists, and Drug Development Professionals
Introduction

Diosbulbins, a class of diterpenoid lactones isolated from the tubers of Dioscorea bulbifera L.,
have garnered significant attention in the scientific community for their diverse and potent
biological activities. This technical guide provides a comprehensive overview of the current
state of research on diosbulbin analogues, with a particular focus on the well-studied
Diosbulbin B and C, and related Diosgenin analogues. While the initial intent was to focus on
Diosbulbin L analogues, a thorough review of the existing literature reveals a notable scarcity
of research on this specific compound. Therefore, this guide will synthesize the available data
on the more extensively researched analogues, highlighting their therapeutic potential in
oncology, inflammation, and neuroprotection, while also underscoring the knowledge gap and
potential for future investigation into Diosbulbin L.

Anticancer Activities of Diosbulbin Analogues

Recent studies have illuminated the potent anticancer properties of diosbulbin analogues,
particularly Diosbulbin C, in non-small cell lung cancer (NSCLC).[1][2][3][4]

Quantitative Data on Anticancer Activity
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The cytotoxic effects of Diosbulbin C have been quantified in various cell lines, demonstrating a
dose-dependent inhibition of cell viability.

Analogue Cell Line Assay Endpoint Value (pM) Reference
, _ A549
Diosbulbin C CCK-8 IC50 100.2 [3]
(NSCLC)
_ _ NCI-H1299
Diosbulbin C CCK-8 IC50 141.9 [3]
(NSCLC)
_ , HELF
Diosbulbin C CCK-8 IC50 228.6 [3]

(normal lung)

Mechanism of Action in Cancer

Diosbulbin C exerts its anticancer effects in NSCLC by inducing GO/G1 phase cell cycle arrest.
[1][2][3][4] This is achieved through the downregulation of key proteins involved in cell cycle
progression and proliferation. The proposed signaling pathway involves the inhibition of AKT,
Dihydrofolate Reductase (DHFR), and Thymidylate Synthase (TYMS).[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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